Cas no 1385467-31-1 (1-(2-Chloropyridine-4-carbonyl)-3-(trifluoromethyl)pyrrolidin-3-ol)
1-(2-Chloropyridine-4-carbonyl)-3-(trifluoromethyl)pyrrolidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- (2-chloropyridin-4-yl)-[3-hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl]methanone
- 1-(2-chloropyridine-4-carbonyl)-3-(trifluoromethyl)pyrrolidin-3-ol
- EN300-26589019
- 1385467-31-1
- Z1255533447
- AKOS016934129
- 1-(2-Chloropyridine-4-carbonyl)-3-(trifluoromethyl)pyrrolidin-3-ol
-
- Inchi: 1S/C11H10ClF3N2O2/c12-8-5-7(1-3-16-8)9(18)17-4-2-10(19,6-17)11(13,14)15/h1,3,5,19H,2,4,6H2
- InChI Key: YIAABXYWTOUMCA-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CN=1)C(N1CCC(C(F)(F)F)(C1)O)=O
Computed Properties
- Exact Mass: 294.0382897g/mol
- Monoisotopic Mass: 294.0382897g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 53.4Ų
1-(2-Chloropyridine-4-carbonyl)-3-(trifluoromethyl)pyrrolidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26589019-0.05g |
1-(2-chloropyridine-4-carbonyl)-3-(trifluoromethyl)pyrrolidin-3-ol |
1385467-31-1 | 95.0% | 0.05g |
$707.0 | 2025-03-20 | |
| Enamine | EN300-26589019-0.1g |
1-(2-chloropyridine-4-carbonyl)-3-(trifluoromethyl)pyrrolidin-3-ol |
1385467-31-1 | 95.0% | 0.1g |
$741.0 | 2025-03-20 | |
| Enamine | EN300-26589019-0.25g |
1-(2-chloropyridine-4-carbonyl)-3-(trifluoromethyl)pyrrolidin-3-ol |
1385467-31-1 | 95.0% | 0.25g |
$774.0 | 2025-03-20 | |
| Enamine | EN300-26589019-0.5g |
1-(2-chloropyridine-4-carbonyl)-3-(trifluoromethyl)pyrrolidin-3-ol |
1385467-31-1 | 95.0% | 0.5g |
$809.0 | 2025-03-20 | |
| Enamine | EN300-26589019-1g |
1-(2-chloropyridine-4-carbonyl)-3-(trifluoromethyl)pyrrolidin-3-ol |
1385467-31-1 | 90% | 1g |
$842.0 | 2023-09-13 | |
| Enamine | EN300-26589019-2.5g |
1-(2-chloropyridine-4-carbonyl)-3-(trifluoromethyl)pyrrolidin-3-ol |
1385467-31-1 | 95.0% | 2.5g |
$1650.0 | 2025-03-20 | |
| Enamine | EN300-26589019-5g |
1-(2-chloropyridine-4-carbonyl)-3-(trifluoromethyl)pyrrolidin-3-ol |
1385467-31-1 | 90% | 5g |
$2443.0 | 2023-09-13 | |
| Enamine | EN300-26589019-10g |
1-(2-chloropyridine-4-carbonyl)-3-(trifluoromethyl)pyrrolidin-3-ol |
1385467-31-1 | 90% | 10g |
$3622.0 | 2023-09-13 | |
| Enamine | EN300-26589019-1.0g |
1-(2-chloropyridine-4-carbonyl)-3-(trifluoromethyl)pyrrolidin-3-ol |
1385467-31-1 | 95.0% | 1.0g |
$842.0 | 2025-03-20 | |
| Enamine | EN300-26589019-5.0g |
1-(2-chloropyridine-4-carbonyl)-3-(trifluoromethyl)pyrrolidin-3-ol |
1385467-31-1 | 95.0% | 5.0g |
$2443.0 | 2025-03-20 |
1-(2-Chloropyridine-4-carbonyl)-3-(trifluoromethyl)pyrrolidin-3-ol Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 1-(2-Chloropyridine-4-carbonyl)-3-(trifluoromethyl)pyrrolidin-3-ol
1-(2-Chloropyridine-4-carbonyl)-3-(trifluoromethyl)pyrrolidin-3-ol (CAS No. 1385467-31-1): A Comprehensive Overview
1-(2-Chloropyridine-4-carbonyl)-3-(trifluoromethyl)pyrrolidin-3-ol (CAS No. 1385467-31-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its chloropyridine and trifluoromethyl functionalities, has been extensively studied for its applications in drug discovery and development.
The chloropyridine moiety is a well-known pharmacophore that has been widely used in the design of various therapeutic agents. It is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it an attractive scaffold for drug development. The trifluoromethyl group, on the other hand, is a potent electron-withdrawing substituent that can significantly influence the physicochemical properties and biological activity of a compound. Together, these functional groups contribute to the overall stability and efficacy of 1-(2-Chloropyridine-4-carbonyl)-3-(trifluoromethyl)pyrrolidin-3-ol.
Recent studies have highlighted the potential of 1-(2-Chloropyridine-4-carbonyl)-3-(trifluoromethyl)pyrrolidin-3-ol in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation and neuronal damage.
In addition to its neuroprotective properties, 1-(2-Chloropyridine-4-carbonyl)-3-(trifluoromethyl)pyrrolidin-3-ol has also shown promise in cancer therapy. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells by targeting specific signaling pathways such as PI3K/Akt and MAPK. This selective cytotoxicity makes it a potential candidate for the development of targeted cancer therapies with reduced side effects.
The pharmacokinetic profile of 1-(2-Chloropyridine-4-carbonyl)-3-(trifluoromethyl)pyrrolidin-3-ol has been extensively evaluated in both in vitro and in vivo models. It exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its therapeutic potential. The compound has been shown to have good oral bioavailability and a long half-life, making it suitable for chronic administration.
Safety assessments have also been conducted to evaluate the toxicity profile of 1-(2-Chloropyridine-4-carbonyl)-3-(trifluoromethyl)pyrrolidin-3-ol. Preclinical studies have demonstrated that it is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. These findings support its further development as a safe and effective therapeutic agent.
The synthesis of 1-(2-Chloropyridine-4-carbonyl)-3-(trifluoromethyl)pyrrolidin-3-ol involves several key steps, including the formation of the chloropyridine carbonyl intermediate and the subsequent coupling with a trifluoromethyl pyrrolidine derivative. Various synthetic routes have been explored to optimize yield and purity, with some methods achieving high efficiency and scalability for large-scale production.
In conclusion, 1-(2-Chloropyridine-4-carbonyl)-3-(trifluoromethyl)pyrrolidin-3-ol (CAS No. 1385467-31-1) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, favorable pharmacokinetic profile, and safety profile make it an attractive candidate for further research and development in the fields of neurodegenerative diseases and cancer therapy.
1385467-31-1 (1-(2-Chloropyridine-4-carbonyl)-3-(trifluoromethyl)pyrrolidin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)